2-{4-[(2,5-dichlorophenoxy)acetyl]-1-piperazinyl}pyrimidine

• IUPAC Name: 2-(2,5-dichlorophenoxy)-1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C16H16Cl2N4O2/c17-12-2-3-13(18)14(10-12)24-11-15(23)21-6-8-22(9-7-21)16-19-4-1-5-20-16/h1-5,10H,6-9,11H2
• InChI Key: ZOXOOAWHZBOWAT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=CC=N2)C(=O)COC3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C16H16Cl2N4O2
• Molecular Weight: 367.2 g/mol

Description

2-{4-[(2,5-dichlorophenoxy)acetyl]-1-piperazinyl}pyrimidine is a chemical compound that has gained significant attention in scientific research. It is a pyrimidine derivative that has been synthesized using various methods. The compound has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 2-{4-[(2,5-dichlorophenoxy)acetyl]-1-piperazinyl}pyrimidine is not fully understood. However, it is known to interact with various proteins and enzymes in the body, including the adenosine A1 receptor and the cytochrome P450 enzyme. It is also believed to have anti-inflammatory properties, which may contribute to its potential as a therapeutic agent.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound have been studied in various in vitro and in vivo models. The compound has been shown to inhibit the activity of the cytochrome P450 enzyme, which is involved in the metabolism of various drugs. It has also been shown to have anti-inflammatory properties, which may contribute to its potential as a therapeutic agent. In addition, the compound has been shown to have cytotoxic effects on various cancer cell lines, indicating its potential as an anti-cancer agent.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{4-[(2,5-dichlorophenoxy)acetyl]-1-piperazinyl}pyrimidine in lab experiments include its potential as a drug delivery system, its ability to interact with various proteins and enzymes, and its anti-inflammatory and anti-cancer properties. However, the compound has some limitations, including its potential toxicity and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for the study of 2-{4-[(2,5-dichlorophenoxy)acetyl]-1-piperazinyl}pyrimidine. One direction is to further investigate its potential as an anti-inflammatory agent and its ability to treat various diseases, including cancer and Alzheimer's disease. Another direction is to study its interactions with various proteins and enzymes in more detail, including the adenosine A1 receptor and the cytochrome P450 enzyme. Additionally, further research is needed to optimize the synthesis method for the compound and to improve its solubility in aqueous solutions.

Synthesis Methods

The synthesis of 2-{4-[(2,5-dichlorophenoxy)acetyl]-1-piperazinyl}pyrimidine has been achieved using various methods. One of the most common methods is the reaction of 2,5-dichlorophenol with ethyl 4-chloroacetoacetate to form ethyl 2,5-dichlorophenylacetoacetate. This intermediate product is then reacted with piperazine to form the final product. Other methods include the reaction of 2,5-dichlorophenol with acetic anhydride and piperazine, or the reaction of 2,5-dichlorophenol with 1,4-dichlorobutane and piperazine.

Scientific Research Applications

2-{4-[(2,5-dichlorophenoxy)acetyl]-1-piperazinyl}pyrimidine has been studied for its potential applications in various scientific fields. In medicinal chemistry, the compound has been investigated for its potential as an anti-inflammatory agent, as well as for its potential to treat various diseases, including cancer and Alzheimer's disease. In biochemistry, the compound has been studied for its interactions with various proteins and enzymes, including the adenosine A1 receptor and the cytochrome P450 enzyme. In pharmacology, the compound has been investigated for its potential as a drug delivery system and as a tool for studying drug interactions.